[2-methyl-1-(pyridine-3-carbonyl)pyrrolidin-2-yl]methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[2-methyl-1-(pyridine-3-carbonyl)pyrrolidin-2-yl]methanamine dihydrochloride” is a chemical compound with the CAS Number: 2408971-52-6 . It has a molecular weight of 292.21 . The IUPAC name for this compound is (2-(aminomethyl)-2-methylpyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other specific physical and chemical properties are not available in the data.Mechanism of Action
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
As this compound is a pyrrolidine derivative, it could potentially be used in the development of new drugs . The stereogenicity of carbons in the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins . This could guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for [2-methyl-1-(pyridine-3-carbonyl)pyrrolidin-2-yl]methanamine dihydrochloride involves the condensation of 2-methylpyrrolidine with pyridine-3-carboxaldehyde, followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with formaldehyde to form the final product, which is isolated as the dihydrochloride salt.", "Starting Materials": [ "2-methylpyrrolidine", "pyridine-3-carboxaldehyde", "sodium borohydride", "formaldehyde", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Condensation of 2-methylpyrrolidine with pyridine-3-carboxaldehyde in the presence of hydrochloric acid to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in methanol to form the amine intermediate.", "Step 3: Reaction of the amine intermediate with formaldehyde in the presence of hydrochloric acid to form the final product.", "Step 4: Isolation of the final product as the dihydrochloride salt by precipitation with hydrochloric acid and water." ] } | |
2408971-52-6 | |
Molecular Formula |
C12H19Cl2N3O |
Molecular Weight |
292.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.